N-(furan-2-ylmethyl)-5-(3-methylthiophen-2-yl)-1,3,4-oxadiazol-2-amine

• IUPAC Name: N-(furan-2-ylmethyl)-5-(3-methylthiophen-2-yl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C12H11N3O2S/c1-8-4-6-18-10(8)11-14-15-12(17-11)13-7-9-3-2-5-16-9/h2-6H,7H2,1H3,(H,13,15)
• InChI Key: NLZSXJAFQJODIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2=NN=C(O2)NCC3=CC=CO3
• Molecular Formula: C12H11N3O2S
• Molecular Weight: 261.30 g/mol

Description

N-(furan-2-ylmethyl)-5-(3-methylthiophen-2-yl)-1,3,4-oxadiazol-2-amine is a chemical compound that has gained significant attention in scientific research. It belongs to the class of oxadiazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(furan-2-ylmethyl)-5-(3-methylthiophen-2-yl)-1,3,4-oxadiazol-2-amine is not fully understood. However, studies have suggested that it acts by inhibiting various enzymes and receptors in the body. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects
N-(furan-2-ylmethyl)-5-(3-methylthiophen-2-yl)-1,3,4-oxadiazol-2-amine has been shown to have various biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation in the body. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(furan-2-ylmethyl)-5-(3-methylthiophen-2-yl)-1,3,4-oxadiazol-2-amine in lab experiments is its diverse biological activities. It can be used to study various diseases and their treatment. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the study of N-(furan-2-ylmethyl)-5-(3-methylthiophen-2-yl)-1,3,4-oxadiazol-2-amine. One area of research could be the development of more efficient synthesis methods to improve the yield of the compound. Another area of research could be the study of its potential in the treatment of other diseases such as diabetes and cardiovascular diseases. Furthermore, the study of its pharmacokinetics and pharmacodynamics could provide insights into its mechanism of action and its potential side effects.
Conclusion
In conclusion, N-(furan-2-ylmethyl)-5-(3-methylthiophen-2-yl)-1,3,4-oxadiazol-2-amine is a chemical compound that has shown promising results in scientific research. Its diverse biological activities make it a potential candidate for the treatment of various diseases. However, further research is needed to fully understand its mechanism of action and its potential side effects.

Synthesis Methods

The synthesis of N-(furan-2-ylmethyl)-5-(3-methylthiophen-2-yl)-1,3,4-oxadiazol-2-amine can be achieved through a multistep reaction. The initial step involves the reaction between furan-2-carbaldehyde and 3-methylthiophene-2-carboxylic acid hydrazide to form the intermediate compound. This is followed by a cyclization reaction using phosphorus oxychloride to obtain the final product.

Scientific Research Applications

N-(furan-2-ylmethyl)-5-(3-methylthiophen-2-yl)-1,3,4-oxadiazol-2-amine has been studied for its diverse biological activities. It has shown promising results in anticancer, antifungal, and antimicrobial activities. Studies have also shown its potential in the treatment of Alzheimer's disease, Parkinson's disease, and depression.